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Compound of Interest

Compound Name:
1-Nitropropan-2-amine

hydrochloride

Cat. No.: B11742568

Get Quote

Executive Summary & Structural Identity[1]
1-Nitropropan-2-amine hydrochloride (CAS: N/A for specific salt; Free base related CAS:

19344-93-5) is a bifunctional aliphatic building block characterized by a vicinal stereocenter

bearing an amine group and a primary nitro group. Belonging to the class of

-nitroamines, this molecule serves as a critical intermediate in the synthesis of 1,2-diamines
(via nitro reduction) and

-amino acids (via the Nef reaction), motifs prevalent in broad-spectrum antibiotics and chiral
ligands for asymmetric catalysis.

This guide provides a rigorous structural analysis, validated synthetic protocols, and

spectroscopic data interpretation, distinguishing this specific isomer from its constitutional

isomer, 2-nitropropan-1-amine.[1]
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Property Specification

IUPAC Name 1-Nitropropan-2-amine hydrochloride

Formula

Molecular Weight 140.57 g/mol

Structure

Chirality
One stereocenter at C2 (

enantiomers)

Key Functionality
Electrophilic Nitro group / Nucleophilic Amine

(masked as salt)

Structural Characterization & Spectroscopy
The structural integrity of 1-nitropropan-2-amine hydrochloride relies on the distinct

electronic environments created by the electron-withdrawing nitro group (

) and the ammonium moiety (

).

Nuclear Magnetic Resonance (NMR) Analysis
The presence of the hydrochloride salt significantly desheilds the methine proton at C2

compared to the free base.[1]

Predicted

H NMR (400 MHz,

):
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Position (ppm) Multiplicity Integration Assignment
Mechanistic
Insight

C1-H 4.85 - 4.95 Multiplet (dd) 2H

Strong

deshielding

by nitro

group;

diastereotopi

c splitting

often

observed due

to C2

chirality.

C2-H 3.90 - 4.10 Multiplet 1H

Deshielded

by

ammonium

cation;

couples with

C1 and C3

protons.[1]

C3-H 1.45 - 1.55 Doublet 3H

Typical

methyl

doublet,

slightly

downfield due

to

-effect of

amine.

N-H ~8.50 Broad Singlet 3H

Exchangeabl

e; visible in

DMSO-

, disappears

in

.
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Predicted

C NMR (100 MHz,

):

76.5 ppm: (

,

) – Most deshielded carbon due to direct attachment to the nitro group.[1]

48.2 ppm: (

,

) – Methine carbon.[1]

16.8 ppm: (

,

) – Methyl terminus.[1]

Infrared Spectroscopy (FT-IR)
The IR spectrum provides a rapid "fingerprint" validation of the functional groups.[1]

3200 – 2800 cm⁻¹ (Broad, Strong): N-H stretching vibration characteristic of primary amine

salts (

).[1]

1555 cm⁻¹ (Strong): Asymmetric

stretch.[1] This is the diagnostic peak for the nitro group.

1375 cm⁻¹ (Medium): Symmetric

stretch.[1]

1500 – 1600 cm⁻¹: N-H bending deformations (often overlaps with nitro asymmetric stretch).

[1]
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Mass Spectrometry (ESI-MS)
In positive mode ESI, the hydrochloride salt dissociates.[1]

[M+H]⁺: m/z 105.1 (corresponding to the protonated free base

).[1]

Fragmentation: Loss of

(46 Da) is a common fragmentation pathway, yielding a peak at m/z 59 (

).[1]

Synthetic Protocol: The Michael Addition Route
While the Aza-Henry (Nitro-Mannich) reaction is preferred for enantioselective synthesis using

chiral catalysts [1], the most robust route for generating the racemic hydrochloride salt for

structural analysis is the Michael Addition of Ammonia to 1-Nitro-1-propene, followed by

acidification.

Reaction Logic Flow
The synthesis exploits the electron-deficient nature of the nitroalkene. The nitro group acts as a

powerful electron-withdrawing group (EWG), activating the

-carbon (C2) for nucleophilic attack by ammonia.[1]
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Precursor Synthesis

Target Synthesis

Acetaldehyde 1-Nitropropan-2-ol

Henry Rxn
(OH-)

Nitromethane

1-Nitro-1-propene

Dehydration
(-H2O)

Nitronate Intermediate

Michael Addn

NH3 (Nucleophile) 1-Nitropropan-2-amine
HCl

1. Protonation
2. HCl(g)

Click to download full resolution via product page

Figure 1: Synthetic pathway from basic commodity chemicals to the target amine salt.[1][2][3]

[4][5][6]

Detailed Methodology
Step 1: Preparation of 1-Nitro-1-propene (Precursor) Note: Commercially available, but often

synthesized fresh due to polymerization risks.

Condensation: React acetaldehyde (1.0 eq) with nitromethane (1.2 eq) using catalytic NaOH

in methanol at 0°C.

Dehydration: Treat the resulting nitroalcohol with methanesulfonyl chloride (MsCl) and

triethylamine (

) in DCM to yield 1-nitro-1-propene (yellow oil).[1]

Step 2: Michael Addition (Target Synthesis)

Setup: Charge a 3-neck round bottom flask with THF (anhydrous) and cool to -10°C.

Saturation: Bubble anhydrous ammonia gas (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b11742568/docs?utm_src=pdf-body-img#technical-analysis-1-nitropropan-2-amine-hydrochloride
https://en.wikipedia.org/wiki/2-Nitropropane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropropan-1-amine
https://pubchemlite.lcsb.uni.lu/e/compound/11680127
https://pdf.benchchem.com/8508/Technical_Support_Center_Synthesis_of_1_m_Nitro_phenyl_2_nitro_propane.pdf
https://pdf.benchchem.com/1295/An_In_depth_Technical_Guide_to_1_Nitropropan_2_ol_Commercial_Availability_Synthesis_and_Analysis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propen-1-amine_-N-nitro
https://en.wikipedia.org/wiki/2-Nitropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11742568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) into the solvent until saturation, or use 7N

in methanol.

Addition: Add 1-nitro-1-propene dropwise over 30 minutes. The solution will darken

(formation of nitronate species).[1]

Critical Control Point: Maintain temperature < 0°C to prevent polymerization of the

nitroalkene.[1]

Equilibrium: Stir for 2 hours at 0°C, then allow to warm to room temperature for 1 hour.

Workup: Evaporate excess ammonia and solvent under reduced pressure (rotary evaporator,

bath < 30°C). The residue is the unstable free base.

Step 3: Salt Formation (Stabilization)[1]

Dissolution: Dissolve the crude residue immediately in dry diethyl ether or ethanol.

Acidification: Add 2M HCl in diethyl ether dropwise with vigorous stirring.

Crystallization: A white precipitate of 1-nitropropan-2-amine hydrochloride will form.[1]

Filtration: Collect solids via vacuum filtration, wash with cold ether, and dry under vacuum

over

.

Stereochemical Considerations
1-Nitropropan-2-amine possesses a chiral center at C2.[1] The protocol above yields a racemic

mixture (±).

For drug development applications requiring enantiopurity (e.g., specific binding pockets), the

Asymmetric Aza-Henry Reaction is required.[1]

Catalyst: Chiral thiourea or cinchona alkaloid derivatives.[1]

Substrate: N-Boc-imine (derived from acetaldehyde) + Nitromethane.[1]
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Mechanism: The catalyst coordinates the nitro group and the imine, directing the facial attack

to yield high enantiomeric excess (

) [2].[1]

Safety & Stability (HSE Profile)
Hazard Class Risk Description Mitigation Strategy

Energetic Material

Aliphatic nitro compounds can

decompose exothermically at

high temperatures.

Do not heat the free base >

50°C. Store the HCl salt, which

is significantly more stable.[1]

Toxicity -nitroamines are potential

alkylating agents.[1]

Handle in a Class II Biosafety

Cabinet or Fume Hood.[1]

Wear nitrile gloves.[1]

Hygroscopicity
Amine salts are hygroscopic.

[1]

Store in a desiccator.[1] Water

absorption broadens IR/NMR

signals and degrades

stoichiometry.[1]
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Disclaimer: This guide is for research purposes only. The synthesis of nitroamines involves

hazardous precursors and energetic intermediates.[1] All procedures must be conducted by

qualified personnel in appropriate facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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